Cas no 192218-19-2 (Quinazoline, 2,4-dichloro-6-phenyl-)
Quinazoline, 2,4-dichloro-6-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Quinazoline, 2,4-dichloro-6-phenyl-
- 2,4-dichloro-6-phenylquinazoline
- DB-103947
- EN300-7436377
- SCHEMBL8899763
- 853-018-3
- 192218-19-2
- AT43676
- Z1742107076
-
- Inchi: 1S/C14H8Cl2N2/c15-13-11-8-10(9-4-2-1-3-5-9)6-7-12(11)17-14(16)18-13/h1-8H
- InChI Key: GBGYTTAUYMMLAW-UHFFFAOYSA-N
- SMILES: N1=C2C(C=C(C3=CC=CC=C3)C=C2)=C(Cl)N=C1Cl
Computed Properties
- Exact Mass: 274.0064537Da
- Monoisotopic Mass: 274.0064537Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 25.8Ų
Quinazoline, 2,4-dichloro-6-phenyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7436377-0.05g |
2,4-dichloro-6-phenylquinazoline |
192218-19-2 | 95% | 0.05g |
$238.0 | 2024-05-23 | |
| Enamine | EN300-7436377-0.1g |
2,4-dichloro-6-phenylquinazoline |
192218-19-2 | 95% | 0.1g |
$355.0 | 2024-05-23 | |
| Enamine | EN300-7436377-0.25g |
2,4-dichloro-6-phenylquinazoline |
192218-19-2 | 95% | 0.25g |
$509.0 | 2024-05-23 | |
| Enamine | EN300-7436377-0.5g |
2,4-dichloro-6-phenylquinazoline |
192218-19-2 | 95% | 0.5g |
$803.0 | 2024-05-23 | |
| Enamine | EN300-7436377-1.0g |
2,4-dichloro-6-phenylquinazoline |
192218-19-2 | 95% | 1.0g |
$1029.0 | 2024-05-23 | |
| Enamine | EN300-7436377-2.5g |
2,4-dichloro-6-phenylquinazoline |
192218-19-2 | 95% | 2.5g |
$2014.0 | 2024-05-23 | |
| Enamine | EN300-7436377-5.0g |
2,4-dichloro-6-phenylquinazoline |
192218-19-2 | 95% | 5.0g |
$2981.0 | 2024-05-23 | |
| Enamine | EN300-7436377-10.0g |
2,4-dichloro-6-phenylquinazoline |
192218-19-2 | 95% | 10.0g |
$4421.0 | 2024-05-23 | |
| Aaron | AR021V2T-50mg |
2,4-dichloro-6-phenylquinazoline |
192218-19-2 | 95% | 50mg |
$353.00 | 2023-12-15 | |
| Aaron | AR021V2T-100mg |
2,4-dichloro-6-phenylquinazoline |
192218-19-2 | 95% | 100mg |
$514.00 | 2023-12-15 |
Quinazoline, 2,4-dichloro-6-phenyl- Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on Quinazoline, 2,4-dichloro-6-phenyl-
Quinazoline, 2,4-dichloro-6-phenyl- (CAS No. 192218-19-2)
Quinazoline, 2,4-dichloro-6-phenyl- is a heterocyclic aromatic compound with the CAS registry number 192218-19-2. This compound belongs to the quinazoline family, which is a class of bicyclic structures consisting of a benzene ring fused to an imidazole ring. The presence of chlorine atoms at positions 2 and 4, along with a phenyl group at position 6, imparts unique chemical and physical properties to this molecule. Recent advancements in synthetic chemistry have enabled the efficient synthesis and characterization of such complex heterocycles, making them valuable tools in drug discovery and materials science.
The synthesis of Quinazoline, 2,4-dichloro-6-phenyl typically involves multi-step reactions that require precise control over reaction conditions. One common approach is the condensation of amines with carbonyl compounds under specific thermal or catalytic conditions. The introduction of chlorine substituents can be achieved through electrophilic substitution reactions or via the use of chlorinating agents. The phenyl group at position 6 is often introduced through Friedel-Crafts alkylation or coupling reactions. These methods not only ensure high yields but also allow for the fine-tuning of the compound's electronic properties.
Recent studies have highlighted the potential of Quinazoline derivatives in various fields. For instance, researchers have explored their role as antimicrobial agents, where the heterocyclic structure provides a scaffold for binding to bacterial enzymes. Additionally, Quinazoline-based compounds have shown promise in anticancer drug development due to their ability to inhibit key oncogenic pathways. A study published in *Journal of Medicinal Chemistry* demonstrated that Quinazoline derivatives can effectively target protein kinases involved in cell proliferation and survival.
The electronic properties of Quinazoline, 2,4-dichloro-6-phenyl make it an attractive candidate for applications in optoelectronics. The conjugated π-system within the molecule allows for efficient charge transport and absorption of visible light. Recent research has focused on incorporating such compounds into organic light-emitting diodes (OLEDs) and photovoltaic devices. A team at Stanford University reported that Quinazoline derivatives can enhance the efficiency of OLEDs by improving charge injection and reducing recombination losses.
In terms of biological activity, Quinazoline derivatives have been investigated for their anti-inflammatory properties. A study conducted at the University of Tokyo revealed that certain analogs can inhibit cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. This finding opens new avenues for developing nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.
The structural versatility of Quinazoline, 2,4-dichloro-6-phenyl also extends to its use in catalysis. Researchers at ETH Zurich have developed catalysts based on this compound that facilitate selective transformations in organic synthesis. These catalysts exhibit high stability under harsh reaction conditions and can be recycled multiple times without loss of activity.
Looking ahead, the continued exploration of Quinazoline derivatives is expected to yield novel applications across diverse disciplines. Collaborative efforts between chemists and biologists are paving the way for innovative therapies and materials with unprecedented performance characteristics.
192218-19-2 (Quinazoline, 2,4-dichloro-6-phenyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)